Cas no 603105-75-5 (2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid)

• Product Name: 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid
• CAS No: 603105-75-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 951678
• PubChem ID: 3318478
• Update Time: 2025-06-15

2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-2-Methoxy-5-methylphenylalanine
• 2-amino-3-(2-methoxy-5-methylphenyl)propanoic acid
• 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid

• Inchi： 1S/C11H15NO3/c1-7-3-4-10(15-2)8(5-7)6-9(12)11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)
• InChI Key： PZEKUWIVFQVGSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CC(C(=O)O)N

Computed Properties

• Exact Mass: 209.105
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid

Introduction to 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid (CAS No. 603105-75-5)

2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 603105-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural framework which includes an amino group, a carboxylic acid group, and a phenyl ring with methoxy and methyl substituents. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid consists of a propyl chain attached to a phenyl ring, which is further modified by a methoxy group at the 2-position and a methyl group at the 5-position. This specific arrangement of substituents influences its interactions with biological targets, potentially making it a useful intermediate in the synthesis of more complex molecules. The compound's solubility, stability, and reactivity are also critical factors that determine its applicability in various chemical reactions and biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally diverse amino acid derivatives. These compounds have shown promise in various therapeutic areas, including inflammation, neurodegeneration, and metabolic disorders. The unique combination of functional groups in 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid suggests that it may exhibit multiple biological activities. For instance, the amino group can participate in hydrogen bonding interactions with biological targets, while the carboxylic acid group can act as a proton acceptor or donor, influencing the compound's solubility and bioavailability.

One of the most compelling aspects of 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid is its potential role as a building block in the synthesis of novel therapeutic agents. Researchers have been leveraging its structural features to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. For example, modifications to the phenyl ring or the propyl chain can be made to optimize pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These modifications are often guided by computational modeling and high-throughput screening techniques to identify promising candidates for further development.

Recent studies have highlighted the importance of amino acid derivatives in addressing unmet medical needs. The ability to fine-tune the structure of these compounds allows for the development of drugs that are tailored to specific disease mechanisms. In particular, 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid has been investigated for its potential role in modulating enzyme activity and signaling pathways associated with various diseases. For instance, preliminary research suggests that this compound may interact with enzymes involved in metabolic regulation, offering a potential therapeutic approach for conditions such as diabetes and obesity.

The synthesis of 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis of such compounds.

Beyond its pharmaceutical applications, 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid holds promise in other areas such as agrochemicals and material science. Its structural motifs can be incorporated into novel polymers or ligands for catalytic applications. Furthermore, researchers are exploring its potential use as a chiral building block in asymmetric synthesis, where enantiomerically pure compounds are essential for many pharmaceutical applications.

The future direction of research on 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid is likely to focus on expanding its biological profile through structure-activity relationship (SAR) studies. By systematically modifying its structure and evaluating the impact on biological activity, scientists can gain deeper insights into its mechanisms of action. This information will be crucial for designing next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, 2-Amino-3-(2-methoxy-5-methylphenyl)propanoic acid (CAS No. 603105-75-5) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its unique structural features make it a valuable tool for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new possibilities for this molecule, 603105-75-5 will undoubtedly play an important role in advancing our understanding of biochemical pathways and developing innovative therapeutic strategies.